2-(1-Boc-1,2,3,6-tetrahydro-4-pyridyl)thiazole
Cat. No. B8563819
M. Wt: 266.36 g/mol
InChI Key: BGJKIIXFHKNQOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Cn1ccnc1C1=CCN(C(=O)OC(C)(C)C)CC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH3:1][n:2]1[c:3]([C:7]2=[CH:12][CH2:11][N:10]([C:13]([O:14][C:15]([CH3:16])([CH3:17])[CH3:18])=[O:19])[CH2:9][CH2:8]2)[n:4][cH:5][cH:6]1.[s:20]1[cH:21][cH:22][n:23][c:24]1[C:25]1=[CH:37][CH2:36][N:28]([C:29]([O:30][C:31]([CH3:32])([CH3:33])[CH3:34])=[O:35])[CH2:27][CH2:26]1>>[CH3:1][n:2]1[c:3]([C:7]2=[CH:12][CH2:11][NH:10][CH2:9][CH2:8]2)[n:4][cH:5][cH:6]1
|
Inputs
Step One
|
Name
|
Cn1ccnc1C1=CCN(C(=O)OC(C)(C)C)CC1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cn1ccnc1C1=CCN(C(=O)OC(C)(C)C)CC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)OC(=O)N1CC=C(c2nccs2)CC1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cn1ccnc1C1=CCNCC1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
